Syntheses and ligand interconversions of copper(ii) derivatives of the metalloligand [Pt2(μ-S)2(PPh3)4]†

Dalton Transactions Pub Date: 2005-07-15 DOI: 10.1039/B505648A

Abstract

The reactivity of the metalloligand [Pt2(μ-S)2(PPh3)4] towards a variety of copper(II)–ligand systems has been studied. Reaction of [Pt2(μ-S)2(PPh3)4] with copper(II) halide complexes [CuCl2L] (L = 2,2′-bipyridine and 1,10-phenanthroline) gave trinuclear dicationic products [Pt2(μ-S)2(PPh3)4CuL]2+, and the 8-hydroxyquinolinate (hq) complex [Cu(hq)2] gave [Pt2(μ-S)2(PPh3)4Cu(hq)]+, isolated as their BPh4− or PF6− salts. Related cationic complexes with other ancillary amine ligands (1,2-diaminoethane, 1,2-diaminopropane, 1,2-diaminocyclohexane) were obtained by reactions of [Pt2(μ-S)2(PPh3)4] with CuCl2 and the amine. In contrast, reaction of [Pt2(μ-S)2(PPh3)4] with CuCl2 and NH3 in methanol gave the intensely blue methoxy-bridged dicopper complex [{Pt2(μ-S)2(PPh3)4Cu(OMe)}2]2+, isolated as its hexafluorophosphate salt. Copper β-diketonate complexes reacted with [Pt2(μ-S)2(PPh3)4] giving [Pt2(μ-S)2(PPh3)4Cu(β-diketonate)]+PF6− complexes, with the CH3COCHCOCH3 (acac) and CF3COCHCO(2-thienyl) (tta) derivatives characterised by X-ray structure determinations. The local Cu(II) environment ranges from distorted square-planar to an intermediate form of square-planar and tetrahedral. The β-diketonate derivatives show varying stability towards methanolysis, giving [{Pt2(μ-S)2(PPh3)4Cu(OMe)}2]2+.

Graphical abstract: Syntheses and ligand interconversions of copper(ii) derivatives of the metalloligand [Pt2(μ-S)2(PPh3)4]
Recommended Literature
Dalton Transactions
Journal Name：Dalton Transactions
Research Products